Cas no 65294-20-4 (2,2-Bis(3,4-dimethylphenyl)hexafluoropropane)

• Product Name: 2,2-Bis(3,4-dimethylphenyl)hexafluoropropane
• CAS No: 65294-20-4
• MF: C₁₉H₁₈F₆
• MW: 360.336646556854
• MDL: MFCD00042167
• CID: 58310
• PubChem ID: 87564322
• Update Time: 2025-11-04

2,2-Bis(3,4-dimethylphenyl)hexafluoropropane Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Perfluoropropane-2,2-diyl)bis(1,2-dimethylbenzene)
• 1,1'-[2,2,2-Trifluoro-1-(trifluoromethyl)ethylidene]bis[3,4-dimethylbenzene]
• 2,2-Bis(3,4-dimethylphenyl)hexafluoropropane
• 4-[2-(3,4-dimethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-1,2-dimethylbenzene
• 4,4'-(Hexafluoroisopropylidene)di-o-xylene
• 2,2-Bis(3,4-dixylyl)hexafluoro propane
• Benzene, 1,1'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[3,4-dimethyl-
• Benzene, 1,1'-(2,2,2-trifluoro-1-(trifluoromethyl)ethylidene)bis(3,4-dimethyl-
• Hexafluoro-2,2-bis-(3,4-dimethylphenyl)-propane
• 1,1'-[2,2,2-Trifluoro-1-(trifluoromethyl)ethylidene]bis[3,4-d
• AKOS005063633
• B1402
• EINECS 265-687-3
• 4-[1-(3,4-Dimethylphenyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1,2-dimethylbenzene #
• Propane, hexafluoro-2,2-di(3,4-xylyl)-
• NS00056174
• H10105
• CS-W013897
• GS-3517
• A835051
• AMY6883
• SY050434
• 1,1'-(2,2,2-Trifluoro-1-(trifluoromethyl)ethylidene)bis(3,4-dimethylbenzene)
• 2,2-Bis(3,4-dimethylphenyl) hexafluoropropane(6FXY)
• 2,2-Bis-(3,4-dimethylphenyl)-hexafluoropropane
• C19H18F6
• FT-0609164
• MFCD00042167
• B2YCH6D3G6
• UNII-B2YCH6D3G6
• 65294-20-4
• DTXSID6070302
• SCHEMBL47866
• DB-054791
• DTXCID4044581

• MDL： MFCD00042167
• Inchi： 1S/C19H18F6/c1-11-5-7-15(9-13(11)3)17(18(20,21)22,19(23,24)25)16-8-6-12(2)14(4)10-16/h5-10H,1-4H3
• InChI Key： GLFKFHJEFMLTOB-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(C)=C(C)C=1)C1C=CC(C)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 360.13100
• Monoisotopic Mass: 360.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.198
• Melting Point: 77.0 to 80.0 deg-C
• Boiling Point: 329℃/760mmHg
• Flash Point: >110°C
• Refractive Index: 1.589
• PSA: 0.00000
• LogP: 6.33090
• Solubility: Not determined

2,2-Bis(3,4-dimethylphenyl)hexafluoropropane Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,2-Bis(3,4-dimethylphenyl)hexafluoropropane

Recent Advances in the Study of 2,2-Bis(3,4-dimethylphenyl)hexafluoropropane (CAS: 65294-20-4)

2,2-Bis(3,4-dimethylphenyl)hexafluoropropane (CAS: 65294-20-4) has recently gained significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential applications. This fluorinated aromatic compound, characterized by its hexafluoropropane core and dimethylphenyl substituents, exhibits remarkable thermal stability and chemical resistance, making it a promising candidate for various industrial and biomedical applications. Recent studies have focused on exploring its synthesis optimization, physicochemical properties, and potential utility in advanced material science and drug development.

A 2023 study published in the Journal of Fluorine Chemistry demonstrated an improved synthetic route for 65294-20-4 with enhanced yield and purity. The researchers employed a modified Friedel-Crafts alkylation protocol using hexafluoropropylene oxide as a key intermediate, achieving a 78% yield compared to previous methods' 60-65%. This advancement is particularly significant for scaling up production while maintaining the compound's high purity required for pharmaceutical applications.

In materials science, investigations into the compound's dielectric properties have revealed promising results. Research conducted at the National Institute of Materials Science (Japan) showed that 2,2-Bis(3,4-dimethylphenyl)hexafluoropropane exhibits exceptional dielectric stability (ε = 2.3) even at elevated temperatures (up to 300°C), suggesting its potential as an insulating material for high-performance electronics. The study, published in Advanced Materials in early 2024, highlighted the compound's resistance to electrical breakdown and minimal dielectric loss, properties attributed to its unique molecular symmetry and fluorine content.

From a pharmaceutical perspective, preliminary in vitro studies have indicated that derivatives of 65294-20-4 may possess interesting biological activities. A recent patent application (WO2023/154672) describes modified versions of the compound showing moderate inhibitory effects against specific cytochrome P450 enzymes, potentially useful for drug metabolism modulation. While these findings are preliminary, they open new avenues for structure-activity relationship studies in medicinal chemistry.

Environmental and toxicological assessments of 2,2-Bis(3,4-dimethylphenyl)hexafluoropropane have also progressed. A 2024 Environmental Science & Technology publication reported that the compound demonstrates relatively low bioaccumulation potential (BCF = 120) compared to similar fluorinated compounds, along with moderate persistence in aquatic environments (half-life = 45 days). These characteristics, while requiring further investigation, suggest a potentially favorable environmental profile for industrial applications.

Current challenges in the field include the need for more comprehensive toxicological data and the development of cost-effective large-scale synthesis methods. Future research directions likely will focus on exploring the compound's potential in polymer chemistry, as a pharmaceutical intermediate, and in specialized coating applications where its combination of thermal stability and chemical resistance could prove particularly valuable.